Cas no 1173025-60-9 (Methyl 3-methylisonicotinate hydrochloride)

• Product Name: Methyl 3-methylisonicotinate hydrochloride
• CAS No: 1173025-60-9
• MF: C₈H₁₀ClNO₂
• MW: 187.623501300812
• MDL: MFCD09910330
• CID: 1069490
• PubChem ID: 42614128
• Update Time: 2025-06-25

Methyl 3-methylisonicotinate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 3-methylisonicotinate hydrochloride
• methyl 3-methylpyridine-4-carboxylate,hydrochloride
• CS1425
• methyl 3-methyl-4-pyridinecarboxylate hydrochloride
• MFCD09910330
• SCHEMBL18204823
• methyl 3-methylpyridine-4-carboxylate;hydrochloride
• AC-31901
• A893397
• 1173025-60-9
• AMY5646
• Methyl3-methylisonicotinatehydrochloride
• AKOS006282988
• METHYL 3-METHYLISONICOTINATE HCL
• 4-Pyridinecarboxylic acid, 3-methyl-, methyl ester, hydrochloride (1:1)

• MDL： MFCD09910330
• Inchi： 1S/C8H9NO2.ClH/c1-6-5-9-4-3-7(6)8(10)11-2;/h3-5H,1-2H3;1H
• InChI Key： JEQLOTQGCMGJGX-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1C=CN=CC=1C)=O

Computed Properties

• Exact Mass: 187.0400063g/mol
• Monoisotopic Mass: 187.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 3-methylisonicotinate hydrochloride

Methyl 3-methylisonicotinate hydrochloride (CAS No. 1173025-60-9): A Comprehensive Overview

Methyl 3-methylisonicotinate hydrochloride, identified by its CAS number 1173025-60-9, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, belonging to the class of hydrochloride salts, has garnered attention due to its unique structural properties and potential applications in various biochemical pathways. The detailed exploration of this molecule not only sheds light on its chemical characteristics but also highlights its relevance in contemporary scientific studies.

The molecular structure of Methyl 3-methylisonicotinate hydrochloride features a carboxylate group and a methyl-substituted isonicotinate moiety, which contributes to its distinctive reactivity and interaction capabilities with biological systems. The hydrochloride form enhances its solubility in aqueous solutions, making it a valuable candidate for various pharmacological applications. Recent studies have begun to unravel the potential of this compound in modulating enzymatic activities and cellular processes, particularly in the context of metabolic pathways and signal transduction.

In the realm of drug development, Methyl 3-methylisonicotinate hydrochloride has been investigated for its potential role as an intermediate in synthesizing more complex pharmaceutical agents. Its ability to serve as a precursor for bioactive molecules positions it as a key player in the synthesis of novel therapeutic compounds. The compound's stability under various conditions and its compatibility with standard synthetic protocols further enhance its utility in industrial-scale pharmaceutical production.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of Methyl 3-methylisonicotinate hydrochloride with greater precision. Molecular docking studies have revealed its potential binding affinity to certain enzymes and receptors, suggesting applications in the treatment of inflammatory diseases and metabolic disorders. These computational insights have paved the way for experimental validations, underscoring the importance of integrating computational methods with traditional wet-lab approaches.

The pharmacokinetic profile of Methyl 3-methylisonicotinate hydrochloride is another area of active investigation. Studies have indicated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a promising candidate for oral administration. Understanding these pharmacokinetic parameters is crucial for optimizing dosing regimens and minimizing potential side effects, thereby enhancing patient safety and therapeutic efficacy.

Beyond its pharmaceutical applications, Methyl 3-methylisonicotinate hydrochloride has shown promise in agricultural research. Its derivatives have been explored as potential growth regulators and biopesticides, offering sustainable alternatives to conventional agrochemicals. The compound's ability to interact with plant enzymes and hormones suggests a multifaceted role in enhancing crop yield and resistance to environmental stressors.

The synthesis of Methyl 3-methylisonicotinate hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and enzymatic transformations, have been employed to improve the efficiency of these processes. The development of greener synthetic routes aligns with global efforts to reduce the environmental impact of pharmaceutical manufacturing.

In conclusion, Methyl 3-methylisonicotinate hydrochloride (CAS No. 1173025-60-9) represents a versatile compound with significant implications across multiple scientific disciplines. Its unique chemical properties, coupled with promising biological activities, make it a valuable asset in both pharmaceutical and agricultural research. As scientific understanding continues to evolve, the potential applications of this compound are likely to expand, driving innovation in drug discovery and sustainable agriculture.